Cas no 7536-72-3 ((2S)-2-amino-4-methylsulfinylbutanamide)
7536-72-3 structure
Product Name:(2S)-2-amino-4-methylsulfinylbutanamide
CAS No:7536-72-3
MF:C5H12N2O2S
MW:164.225979804993
CID:2841971
PubChem ID:22815434
Update Time:2025-04-21
(2S)-2-amino-4-methylsulfinylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-4-methylsulfinylbutanamide
- Butanamide,2-amino-4-(methylsulfinyl)-,(S);
- DTXSID90628419
- SCHEMBL11101986
- (2S)-2-Amino-4-(methanesulfinyl)butanamide
- 7536-72-3
-
- Inchi: 1S/C5H12N2O2S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H2,7,8)/t4-,10?/m0/s1
- InChI Key: XZNDEVAEXYVPLG-YGVKFDHGSA-N
- SMILES: S(C)(CC[C@@H](C(N)=O)N)=O
Computed Properties
- Exact Mass: 164.06200
- Monoisotopic Mass: 164.06194880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 106.38000
- LogP: 1.28330
(2S)-2-amino-4-methylsulfinylbutanamide Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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